1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(4-bromophenyl)sulfonyl-N-(2-methoxyphenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H21BrN2O4S/c1-26-18-7-3-2-6-17(18)21-19(23)14-5-4-12-22(13-14)27(24,25)16-10-8-15(20)9-11-16/h2-3,6-11,14H,4-5,12-13H2,1H3,(H,21,23)
• InChI Key: OQMUZJXRZAXPCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2CCCN(C2)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C19H21BrN2O4S
• Molecular Weight: 453.4 g/mol

Description

1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide, also known as BMS-986142, is a small molecule inhibitor of the TYK2 enzyme. TYK2 is a member of the Janus kinase (JAK) family of enzymes, which are involved in signaling pathways that regulate immune responses and inflammation. BMS-986142 has been developed as a potential treatment for autoimmune diseases, such as rheumatoid arthritis and psoriasis, that are characterized by dysregulated immune responses.

Mechanism of Action

1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide inhibits the activity of the TYK2 enzyme, which is involved in signaling pathways that regulate immune responses. Specifically, TYK2 is required for the signaling of cytokines such as IL-12, IL-23, and type I interferons, which are involved in the activation of immune cells such as T cells and natural killer cells. By inhibiting TYK2, 1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide reduces the activation of these immune cells and the subsequent production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
In preclinical studies, 1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide has been shown to reduce inflammation and improve disease symptoms in models of autoimmune diseases. Specifically, 1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide has been shown to reduce the production of pro-inflammatory cytokines such as IL-12, IL-23, and IFN-α, as well as the activation of immune cells such as T cells and natural killer cells. 1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide has also been shown to reduce the severity of joint inflammation and bone erosion in a model of rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide is its specificity for the TYK2 enzyme, which reduces the risk of off-target effects. Another advantage is its potential for use in a variety of autoimmune diseases, given the role of TYK2 in multiple signaling pathways. However, one limitation is the potential for immune suppression, given the role of TYK2 in regulating immune responses. Additionally, the long-term safety and efficacy of 1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide in humans is not yet fully understood.

Future Directions

For research on 1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide include further preclinical studies to better understand its mechanism of action and potential for use in other autoimmune diseases. Clinical trials of 1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide in patients with rheumatoid arthritis and psoriasis are ongoing, with additional trials in other autoimmune diseases planned. Additionally, the safety and efficacy of long-term use of 1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide in humans needs to be further evaluated.

Scientific Research Applications

1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide has been extensively studied in preclinical models of autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. In these models, 1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide has been shown to reduce inflammation and improve disease symptoms. Clinical trials of 1-[(4-bromophenyl)sulfonyl]-N-(2-methoxyphenyl)-3-piperidinecarboxamide in patients with rheumatoid arthritis and psoriasis are ongoing, with promising results reported so far.